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Compound of Interest

Compound Name: 6-Methoxy-3-methylisoquinoline

Cat. No.: B169585

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, procedural framework for the safe handling and disposal of 6-
Methoxy-3-methylisoquinoline. As a heterocyclic aromatic compound, its disposal requires
adherence to strict safety and regulatory protocols to protect laboratory personnel and the
environment. This document is structured to provide not just instructions, but the scientific
rationale behind them, ensuring a culture of safety and compliance.

Hazard Profile and Essential Risk Assessment

A thorough understanding of the chemical's properties and hazards is the foundation of safe
disposal. While a specific, comprehensive Safety Data Sheet (SDS) for 6-Methoxy-3-
methylisoquinoline is not universally available, a reliable hazard profile can be constructed by
examining its physicochemical properties and the known risks of the isoquinoline chemical
family.

Physicochemical Properties
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Property Value Source
Chemical Formula C11H11NO [1]
Molecular Weight 173.21 g/mol [1]
CAS Number 14446-31-2 2]
Appearance Solid [1]
Melting Point 115°C [1]

Toxicological Profile and Primary Hazards

Based on data from closely related isoquinoline and methoxyquinoline compounds, 6-

Methoxy-3-methylisoquinoline should be handled as a hazardous substance. The primary

risks are associated with its potential toxicity and irritant properties.

Hazard Classification

Description of Risk

Supporting Evidence

Acute Toxicity

Harmful if swallowed, toxic in
contact with skin, and

potentially harmful if inhaled.[3]
[41[5]

Isoquinoline is classified under
UN 2810 as a Class 6.1 Toxic

substance.[4]

Skin Corrosion/Irritation

Causes skin irritation.[3][4][5]
Prolonged contact should be

avoided.

SDS for related compounds
consistently lists skin irritation

as a primary hazard.[3]

Serious Eye Damage/Irritation

Causes serious eye irritation.

[31141[5]

Direct contact can cause
significant eye damage,
requiring immediate and

thorough rinsing.[3]

Aquatic Toxicity

Harmful to aquatic life with

long-lasting effects.[4][5]

Discharge into the
environment or sewer systems

must be strictly avoided.[4][6]

Incompatible Materials
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To prevent dangerous chemical reactions, waste 6-Methoxy-3-methylisoquinoline must be
segregated from the following:

» Strong Oxidizing Agents[3]

e Strong Acids[3]

Personal Protective Equipment (PPE) Protocol

Proper PPE is non-negotiable when handling this compound for disposal. The following
equipment must be worn to minimize exposure risk:

e Gloves: Chemically resistant nitrile or neoprene gloves are required. Always inspect gloves
for integrity before use and use proper removal techniques to avoid skin contact.[5][7]

o Eye Protection: Safety goggles and a face shield must be worn to protect against splashes.

[31[7]

o Body Protection: A laboratory coat is mandatory. An apron or coveralls should be used when
handling larger quantities.[5][7]

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If there
is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[7][8]

Step-by-Step Disposal Protocol

The disposal of 6-Methoxy-3-methylisoquinoline is governed by hazardous waste
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[9][10] It must never be disposed of down the drain or in regular trash.[9][11]

Waste Segregation: The First Critical Step

The principle of segregation is paramount to prevent accidental reactions in the waste
container.

o Solid Waste: Collect pure 6-Methoxy-3-methylisoquinoline, contaminated labware (e.g.,
weigh boats, filter paper), and used PPE in a designated container for solid hazardous
waste.
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 Liquid Waste: If the compound is in solution, it must be collected in a designated liquid
hazardous waste container.

o Causality: It is critical to keep different solvent waste streams separate. Do not mix
chlorinated and non-chlorinated solvents, as this complicates and increases the cost of
final disposal.[7] Similarly, aqueous and organic waste streams must be kept separate.[7]

Container Selection and Labeling

Proper containment and communication of hazards are essential for safety and compliance.

o Container Choice: Use only chemically compatible containers, preferably made of high-
density polyethylene (HDPE).[11] The container must be in good condition, free from
damage, and have a secure, leak-proof lid.[9]

o Labeling Protocol: Every waste container must be correctly labeled from the moment the first
drop of waste is added.[12] The label must include:

o The words "Hazardous Waste".[13]
o The full chemical name: "Waste 6-Methoxy-3-methylisoquinoline”.

o A clear indication of the hazards using appropriate GHS pictograms (e.g., skull and
crossbones for toxicity, exclamation mark for irritant).[13]

Waste Accumulation and Storage

Hazardous waste must be stored safely at or near its point of generation in a designated
Satellite Accumulation Area (SAA).[11][13]

» Storage Location: The SAA must be a well-ventilated, secondary containment area away
from heat sources or incompatible chemicals.[9]

o Container Management: Keep the waste container tightly sealed except when adding waste.
[10][11]

o Regulatory Limits: Be aware of accumulation limits. Regulations typically restrict the volume
of waste (e.g., a maximum of 55 gallons) and the time it can be stored in an SAA (e.g., up to
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12 months, provided volume limits are not exceeded).[11][13]

Final Disposal Arrangements

The ultimate disposal must be handled by professionals.

Engage Professionals: Arrange for the collection of the hazardous waste through your
institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste
disposal contractor.[7][11]

Documentation: Ensure all required paperwork is completed to maintain a clear chain of
custody, adhering to the "cradle to grave" principle of hazardous waste management.[10]

Emergency Procedures for Spills and Exposure

Immediate and correct action during an emergency can significantly mitigate harm.

Spill Containment and Cleanup

Evacuate and Secure: Alert personnel in the immediate area and restrict access. If the spill is
large or in a poorly ventilated space, evacuate the laboratory.

Ventilate: Ensure the area is well-ventilated.

Absorb: Cover the spill with an inert absorbent material such as sand, vermiculite, or a
commercial chemical absorbent.[3][6] Do not use combustible materials like paper towels to
absorb large spills.

Collect: Carefully sweep or scoop the absorbed material and any contaminated debris into a
designated hazardous waste container.[3][6]

Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.
Collect all cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS department.

First Aid Measures
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Exposure Route

Immediate Action

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin with copious amounts of
soap and water for at least 15 minutes. Seek

immediate medical attention.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.[3][7]
Do NOT induce vomiting. Rinse the mouth
) thoroughly with water. Call a poison control
Ingestion

center or doctor immediately for treatment
advice.[3][7]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of 6-Methoxy-3-

methylisoquinoline waste in a laboratory setting.
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Disposal Workflow for 6-Methoxy-3-methylisoquinoline

Waste Generation

Solid or Liquid Waste?

Select designated, Select designated,
compatible SOLID compatible LIQUID
waste container. waste container.

Label container with:
'Hazardous Waste'
Full Chemical Name
Hazard Pictograms

Place in Satellite

Accumulation Area (SAA)
with secondary containment.

Keep container closed
except when adding waste.

Container full or
storage time limit reached?

Contact EHS or licensed

waste disposal vendor
for pickup.

Waste Collected for
Final Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

